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Introduction

Polybutylene terephthalate (PBT) is a thermoplastic engineering polymer increasingly used in
the manufacturing of food contact materials (FCMs) such as kitchen utensils, coffee capsules,
and microwaveable dishware.[1] During the polymerization process of PBT, the formation of
oligomers, both cyclic and linear, is a known occurrence. These oligomers are considered non-
intentionally added substances (NIAS) and have the potential to migrate from the plastic into
foodstuffs, particularly under conditions of high temperature. Due to toxicological concerns
associated with the migration of these substances, robust and sensitive analytical methods are
required to ensure consumer safety and regulatory compliance.

This application note provides a detailed protocol for the analysis of PBT oligomers in food
contact materials using High-Performance Liquid Chromatography coupled with Mass
Spectrometry (HPLC-MS). The methodology covers sample preparation through extraction and
migration testing, followed by instrumental analysis for the identification and quantification of
PBT oligomers.

Regulatory Context

In the European Union, plastic food contact materials are primarily regulated by Regulation
(EU) No. 10/2011.[2] While there are no specific migration limits (SMLs) established for
individual PBT oligomers, a mixture of cyclic PBT oligomers (dimer to pentamer) is authorized
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as an additive (FCM substance No. 885) in certain plastics, including PBT, at a concentration of
up to 1% w/w for contact with agqueous, acidic, and alcoholic foods for long-term storage at
room temperature.[1][3] For non-authorized substances, a generic SML of 0.01 mg/kg may
apply.[4] The German Federal Institute for Risk Assessment (BfR) has set a specific migration
limit of 5 mg/kg for the sum of cyclic polyamide oligomers, which may serve as a reference
point for risk assessment of other polymer oligomers.

Experimental Protocols
Sample Preparation

1.1. Extraction of PBT Oligomers from Food Contact Materials
This protocol is designed to determine the total content of oligomers in a PBT material.
e Materials:
o PBT sample (e.g., pellets, finished article)
o Dichloromethane (DCM), analytical grade
o Ultrasonic bath
o Milling equipment
e Procedure:
o Cut or mill the PBT sample into small pieces to increase the surface area.
o Weigh a known amount of the milled sample (e.g., 1 g) into a glass flask.
o Add a sufficient volume of dichloromethane to completely immerse the sample.
o Place the flask in an ultrasonic bath and sonicate for 3 hours.[5]
o After sonication, filter the extract to remove any solid polymer particles.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.
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o Reconstitute the residue in a known volume of a suitable solvent (e.g., acetonitrile/water)
for HPLC-MS analysis.

1.2. Migration Testing

This protocol simulates the transfer of PBT oligomers from the food contact material into food.
The choice of food simulant and testing conditions depends on the intended use of the FCM.

e Food Simulants (as per Regulation (EU) No. 10/2011):

o Simulant A: 10% ethanol (v/v) for aqueous foods

o Simulant B: 3% acetic acid (w/v) for acidic foods

o Simulant C: 20% ethanol (v/v) for alcoholic foods

o Simulant D1: 50% ethanol (v/v) for milk and some alcoholic foods

o Simulant D2: Vegetable oil (e.g., olive oil) for fatty foods

o Simulant E: Poly(2,6-diphenyl-p-phenylene oxide) (Tenax®) for dry foods
e Procedure for Aqueous and Alcoholic Food Simulants:

o Place the PBT article in contact with the selected food simulant at a defined surface area-
to-volume ratio (e.g., 6 dm?/L).

o Expose the sample to the simulant under worst-case foreseeable use conditions (time and
temperature). For example, for repeated-use articles under hot-fill conditions, a migration
test could be performed at 70°C for 2 hours.[6][7] For articles used at higher temperatures,
such as kitchen utensils, testing at 100°C for 2 hours may be appropriate.

o For repeated-use articles, the migration test should be carried out three times on the same
sample, using a fresh portion of the food simulant each time. Compliance is checked
based on the migration level in the third test.

o After the exposure time, remove the FCM from the simulant.
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o The food simulant is then directly analyzed or concentrated before HPLC-MS analysis.

e Procedure for Fatty Food Simulants (e.g., Olive Oil):

o Follow the same procedure as for aqueous simulants, using vegetable oil as the food
simulant.

o After the migration test, the oligomers need to be extracted from the oil. A liquid-liquid
extraction with a solvent like acetonitrile can be performed.

HPLC-MS Analysis

e Instrumentation:
o HPLC system with a binary pump, autosampler, and column oven.

o Mass spectrometer (e.g., Quadrupole Time-of-Flight (QTOF) or Triple Quadrupole (QqQ))
with an electrospray ionization (ESI) source.

o Chromatographic Conditions (Example):

o Column: A C18 reversed-phase column is commonly used (e.g., Waters BEH C18, 150 x
2.1 mm, 1.7 um).[8]

o Mobile Phase A: Water with 0.1% formic acid.[1]
o Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.[1]

o Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A and
gradually increases the percentage of mobile phase B to elute the more hydrophobic
oligomers. An example gradient is as follows:

0-2 min: 50% B

2-25 min: Linear gradient to 95% B[1]

25-29 min: Hold at 95% BJ[1]

29.1-30 min: Return to 50% B and equilibrate.[1]
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o Flow Rate: 0.3 mL/min
o Injection Volume: 5 pL

o Column Temperature: 40°C[1]

e Mass Spectrometry Settings (Example for ESI in Positive Mode):
o lonization Mode: Electrospray lonization (ESI), Positive.[1]
o Capillary Voltage: 3.5 kV
o Cone Voltage: 30 V
o Source Temperature: 120°C
o Desolvation Temperature: 350°C
o Cone Gas Flow: 50 L/h
o Desolvation Gas Flow: 600 L/h
o Mass Range: m/z 100-1500

o Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) or
multiple reaction monitoring (MRM) for quantification. Precursor ions for PBT cyclic
oligomers are often the protonated molecules [M+H]* or sodium adducts [M+Na]*.[1]

Data Presentation
Quantitative Data Summary

The following tables summarize typical quantitative data for PBT oligomer analysis.

Table 1: Total Oligomer Content in PBT Materials
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Total Oligomer

Predominant

PBT Sample Type . Reference
Content (mg/g) Oligomer Type
PBT Pellets & Articles 1.87-6.10 Cyclic [6][7]
PBT Pellets & Spoon 0.69% - 0.71% Cyclic (~90%) [3][9]
Table 2: Migration of PBT Oligomers into Food and Food Simulants
Food . ) . ) ]
Food/Simul Test Migrating Migration
Contact . ) Reference
. ant Conditions Oligomer Level
Article
70°C,2h _
Repeated- ) Cyclic
) Milk (3rd ] 218 pg/L [61[7]
use articles o Oligomers
migration)
4 times
Repeated- Cyclic ) )
] 50% Ethanol 70°C,2h ] higher than in  [6][7]
use articles Oligomers )
milk
_ . 200°C, 10 Cyclic
PBT Articles Sunflower Oil ] ] 7.5 mg/kg [6][7]
min Oligomers
100°C, 2 h _
Linear _
PBT Spoon Water (3rd ] 0.29 mg/item [3]
o Oligomers
migration)
100°C, 2 h ,
Cyclic PBT )
PBT Spoon Water (3rd ] 0.05 mg/item [3]
] ] Dimer
migration)

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for PBT Oligomers
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Analytical

Matrix LOD LOQ Reference
Method
HPLC-UV/FLD Food Simulants - > 0.4 pg/kg [7]
HPLC-UV/FLD Polymer Extracts - > 3.5 pg/kg [7]
UHPLC-qTOF-
MS Blood Samples 1.7 -16.7 pg/mL - [8]

Visualization of Experimental Workflow
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Caption: Experimental workflow for HPLC-MS analysis of PBT oligomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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